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Compound of Interest

Compound Name: Bcl-2-IN-13

Cat. No.: B12382962 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for a compound designated "Bcl-2-IN-13" could

not be located in the public domain. The proper disposal of any chemical is dictated by its

specific physical, chemical, and toxicological properties as outlined in its SDS. The following

information provides essential, general procedures for the safe disposal of potentially

hazardous chemical waste in a research environment. Researchers must consult the specific

SDS for any chemical they are handling and adhere to their institution's and local authorities'

waste management regulations.

I. Immediate Safety and Logistical Information
The disposal of laboratory chemical waste is a regulated process designed to ensure the safety

of personnel, the community, and the environment. Improper disposal can lead to hazardous

reactions, environmental contamination, and significant legal penalties. The foundational

document for the safe handling and disposal of any chemical is its Safety Data Sheet (SDS).

Core Principle: Never dispose of a chemical without first consulting its SDS and your

institution's Environmental Health and Safety (EHS) department.

II. Step-by-Step Guidance for Chemical Waste
Disposal
The following is a general, procedural workflow for the proper management and disposal of

chemical waste generated in a laboratory setting.
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Step 1: Waste Identification and Characterization

Consult the SDS: The SDS for the specific chemical is the primary source of information for

its hazards (e.g., ignitability, corrosivity, reactivity, toxicity).

Characterize Mixtures: If the waste is a mixture, all components must be identified and their

approximate concentrations listed. Incompatible chemicals must never be mixed in the same

waste container.

Step 2: Segregation of Waste

Chemical waste must be segregated based on compatibility to prevent dangerous reactions.

[1]

Common segregation categories include:

Halogenated Solvents

Non-Halogenated Solvents

Aqueous Acidic Waste

Aqueous Basic Waste

Heavy Metal Waste

Solid Chemical Waste

Acutely Toxic Waste (P-listed)

Step 3: Proper Containerization

Container Selection: Use containers that are chemically compatible with the waste. Plastic

containers are often preferred over glass to minimize the risk of breakage.[1] The original

chemical container is often a suitable choice for its waste.[2]

Container Condition: Containers must be in good condition, free from leaks or external

contamination, and have a secure, leak-proof closure.[2][3]
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Headspace: Leave adequate headspace in liquid waste containers (typically 10-20%) to

allow for vapor expansion.

Step 4: Labeling of Waste Containers

All chemical waste containers must be properly labeled with a hazardous waste tag as soon

as waste is first added.[1][4]

The label must include:

The words "Hazardous Waste".[1]

The full, unabbreviated names of all chemical constituents and their concentrations.[1]

The date of waste generation (the date the first drop of waste was added).[1]

The name and contact information of the Principal Investigator.[1]

The specific location (building and room number) where the waste was generated.[1]

Appropriate hazard pictograms (e.g., flammable, corrosive, toxic).[1]

Step 5: Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated "Satellite

Accumulation Area" (SAA).[4]

The SAA must be under the control of laboratory personnel and should be a secondary

containment system (e.g., a tray) to contain spills.

Keep waste containers closed at all times, except when adding waste.[4]

Step 6: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) or equivalent department

to schedule a waste pickup.[4]
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Do not transport hazardous waste outside of your laboratory; trained EHS personnel should

perform this task.[2]

Disposal of chemicals down the sanitary sewer is prohibited unless you have explicit written

permission from EHS for a specific, non-hazardous substance.[1]

III. Data Presentation: Regulatory Accumulation
Limits
The following table summarizes common quantitative limits for storing hazardous waste in a

Satellite Accumulation Area, as stipulated by regulations like the Resource Conservation and

Recovery Act (RCRA).

Parameter Limit Regulation Source

Maximum Volume of

Hazardous Waste
55 gallons

University of Pennsylvania

EHRS[4]

Maximum Volume of Acutely

Toxic Waste (P-list)

1 quart (liquid) or 1 kilogram

(solid)

University of Pennsylvania

EHRS[4]

Maximum Storage Time
12 months (provided volume

limits are not exceeded)

University of Pennsylvania

EHRS[4]

IV. Mandatory Visualization: Chemical Waste
Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of chemical waste

from a laboratory.
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Caption: General workflow for laboratory chemical waste disposal.
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This guide provides a foundational understanding of the procedures required for the safe and

compliant disposal of chemical waste. For the specific handling of any Bcl-2 inhibitor or other

chemical, researchers must obtain the corresponding Safety Data Sheet and consult with their

institutional safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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